
Best practices for dissolving and storing PF-
06733804

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PF-06733804

Cat. No.: B15617577 Get Quote

Technical Support Center: PF-06733804
This technical support center provides best practices and troubleshooting guidance for the

handling, dissolution, and storage of PF-06733804, a pan-Tropomyosin receptor kinase (Trk)

inhibitor. The following information is intended for researchers, scientists, and drug

development professionals to ensure the stability and efficacy of the compound throughout

their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving PF-06733804?

A1: The recommended solvent for dissolving PF-06733804 is Dimethyl Sulfoxide (DMSO).

Q2: What is the solubility of PF-06733804 in DMSO?

A2: PF-06733804 has a reported solubility of 20 mg/mL in DMSO. Some sources may indicate

slight variations.

Q3: How should solid PF-06733804 be stored?

A3: As a powder, PF-06733804 should be stored at room temperature. For long-term storage,

keeping the powder at -20°C can extend its shelf life up to three years, which is a general

recommendation for kinase inhibitors.
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Q4: How should I store stock solutions of PF-06733804?

A4: Stock solutions of PF-06733804 in DMSO should be stored at -80°C for up to one year. It is

highly recommended to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.

Q5: Can I dissolve PF-06733804 in aqueous solutions like water or PBS?

A5: While specific data for PF-06733804 is not readily available, kinase inhibitors, in general,

have poor aqueous solubility. It is common practice to prepare a high-concentration stock

solution in an organic solvent like DMSO and then dilute it into aqueous buffers or cell culture

media for experiments. Ensure the final concentration of the organic solvent is low (typically

≤0.1% for DMSO) to avoid solvent-induced toxicity in cellular assays.

Dissolution and Storage Data
Parameter Recommendation Source

Form Powder

Color White to beige

Solvent DMSO

Solubility in DMSO 20 mg/mL

Storage (Solid) Room Temperature

Long-term Storage (Solid) -20°C (up to 3 years)
General Kinase Inhibitor

Guideline

Storage (Stock Solution) -80°C (up to 1 year)
General Kinase Inhibitor

Guideline

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of PF-
06733804 in DMSO
Materials:
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PF-06733804 powder (Molecular Weight: 474.38 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or glass vials with Teflon-lined caps

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Pre-handling: Before opening, gently tap the vial of PF-06733804 to ensure all the powder is

at the bottom.

Weighing: Accurately weigh the desired amount of PF-06733804 powder in a sterile

microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.74 mg of PF-06733804.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder. For 4.74 mg

of PF-06733804, add 1 mL of DMSO.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes or

glass vials.
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Store the aliquots at -80°C.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving PF-

06733804

The compound may require

more energy to dissolve.

Gently warm the solution to

37°C for a short period. Use an

ultrasonic bath to aid

dissolution. Ensure the DMSO

is anhydrous, as absorbed

moisture can affect solubility.

Precipitation of the Compound

upon Dilution in Aqueous

Media

The compound has low

aqueous solubility, and the

final concentration exceeds its

solubility limit in the aqueous

buffer.

Decrease the final

concentration of the compound

in the aqueous medium.

Increase the percentage of the

organic co-solvent if the

experimental system allows,

but be mindful of solvent

toxicity.

Loss of Compound Activity in

Experiments

The compound may have

degraded due to improper

storage or handling.

Avoid repeated freeze-thaw

cycles by using single-use

aliquots. Protect stock

solutions from light if the

compound is light-sensitive

(though specific data for PF-

06733804 is unavailable, this

is a good general practice).

Ensure the storage

temperature is consistently

maintained.
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Caption: Workflow for the dissolution and storage of PF-06733804.
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Caption: A logical guide for troubleshooting common issues with PF-06733804.

To cite this document: BenchChem. [Best practices for dissolving and storing PF-06733804].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617577#best-practices-for-dissolving-and-storing-
pf-06733804]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15617577?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617577?utm_src=pdf-body
https://www.benchchem.com/product/b15617577?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617577?utm_src=pdf-body
https://www.benchchem.com/product/b15617577#best-practices-for-dissolving-and-storing-pf-06733804
https://www.benchchem.com/product/b15617577#best-practices-for-dissolving-and-storing-pf-06733804
https://www.benchchem.com/product/b15617577#best-practices-for-dissolving-and-storing-pf-06733804
https://www.benchchem.com/product/b15617577#best-practices-for-dissolving-and-storing-pf-06733804
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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